Cas no 3517-42-8 (Pregn-5-en-20-one, 3,21-bis (acetyloxy)-17-hydroxy-, (3.beta.)-)
3517-42-8 structure
Product Name:Pregn-5-en-20-one, 3,21-bis (acetyloxy)-17-hydroxy-, (3.beta.)-
CAS No:3517-42-8
MF:C25H36O6
MW:432.549748420715
CID:308391
PubChem ID:271898
Update Time:2025-04-19
Pregn-5-en-20-one, 3,21-bis (acetyloxy)-17-hydroxy-, (3.beta.)- Chemical and Physical Properties
Names and Identifiers
-
- Pregn-5-en-20-one, 3,21-bis (acetyloxy)-17-hydroxy-, (3.beta.)-
- [2-[(8R,9S,10R,13S,14S,17R)-3-acetyloxy-17-hydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
- 3beta,17,21-trihydroxypregn-5-en-20-one 3,21-di(acetate)
- 3517-42-8
- SR-01000316320-1
- Pregn-5-en-20-one,21-bis(acetyloxy)-17-hydroxy-, (3.beta.)-
- [2-(3-acetyloxy-17-hydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl)-2-oxoethyl] acetate
- Oprea1_872909
- NSC115895
- Oprea1_216900
- DTXSID40956613
- SR-01000316320
- 17-hydroxy-20-oxopregn-5-ene-3,21-diyl diacetate
- NSC-115895
-
- Inchi: 1S/C25H36O6/c1-15(26)30-14-22(28)25(29)12-9-21-19-6-5-17-13-18(31-16(2)27)7-10-23(17,3)20(19)8-11-24(21,25)4/h5,18-21,29H,6-14H2,1-4H3
- InChI Key: OTNAVSJAMNLXPF-UHFFFAOYSA-N
- SMILES: OC1(C(COC(C)=O)=O)CCC2C3CC=C4CC(CCC4(C)C3CCC21C)OC(C)=O
Computed Properties
- Exact Mass: 432.25100
- Monoisotopic Mass: 432.25118886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 817
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 89.9Ų
Experimental Properties
- PSA: 89.90000
- LogP: 3.74420
Pregn-5-en-20-one, 3,21-bis (acetyloxy)-17-hydroxy-, (3.beta.)- Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3517-42-8 (Pregn-5-en-20-one, 3,21-bis (acetyloxy)-17-hydroxy-, (3.beta.)-) Related Products
- 2203-97-6(Hydrocortisone hemisuccinate)
- 13609-67-1(hydrocortisone 17-butyrate)
- 7753-60-8(Anecortave)
- 83784-20-7(Hydrocortisone hemisuccinate hydrate)
- 1250-97-1(Epi Hydrocortisone 21-Acetate)
- 25092-41-5(17α-Acetyloxy-11β-methyl-19-norprogesterone)
- 50-04-4(Cortisone acetate)
- 34209-81-9(16,17-Epoxypregnenolone Acetate)
- 630-56-8(Hydroxyprogesterone caproate)
- 50-03-3(Hydrocortisone acetate)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent